Cas no 2228922-17-4 (3-hydroxy-3-(5-nitrofuran-2-yl)propanenitrile)

• Product Name: 3-hydroxy-3-(5-nitrofuran-2-yl)propanenitrile
• CAS No: 2228922-17-4
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• CID: 6371089
• PubChem ID: 165657409
• Update Time: 2025-10-28

3-hydroxy-3-(5-nitrofuran-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(5-nitrofuran-2-yl)propanenitrile
• 2228922-17-4
• EN300-1834803

• Inchi： 1S/C7H6N2O4/c8-4-3-5(10)6-1-2-7(13-6)9(11)12/h1-2,5,10H,3H2
• InChI Key： QVJISXNVFQSETR-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(CC#N)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.03275668g/mol
• Monoisotopic Mass: 182.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 103Ų

Additional information on 3-hydroxy-3-(5-nitrofuran-2-yl)propanenitrile

3-Hydroxy-3-(5-Nitrofuran-2-yl)Propanenitrile: A Comprehensive Overview

3-Hydroxy-3-(5-nitrofuran-2-yl)propanenitrile, identified by the CAS registry number 2228922-17-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a hydroxyl group, a nitrile group, and a nitrofuran moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and chemical synthesis.

The molecular structure of 3-hydroxy-3-(5-nitrofuran-2-yl)propanenitrile is notable for its conjugated system, which contributes to its electronic properties. The nitro group attached to the furan ring introduces electron-withdrawing effects, while the hydroxyl and nitrile groups provide additional sites for chemical reactivity. Recent studies have explored the role of such compounds in bioisosteric replacements, where they serve as valuable templates for designing bioactive molecules with improved pharmacokinetic profiles.

In terms of synthesis, 3-hydroxy-3-(5-nitrofuran-2-yl)propanenitrile can be prepared through various routes, including nucleophilic substitution and condensation reactions. Researchers have optimized these methods to enhance yield and purity, making the compound more accessible for large-scale applications. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using microwave-assisted synthesis to streamline the production process.

The biological activity of 3-hydroxy-3-(5-nitrofuran-2-yl)propanenitrile has been a focal point in recent investigations. Preclinical studies indicate that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic development. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases and cancer.

From a materials science perspective, the compound's structural features make it an attractive candidate for use in advanced materials such as conductive polymers and sensors. Its ability to participate in supramolecular interactions has been leveraged to create self-assembled monolayers with potential applications in nanotechnology.

In conclusion, 3-hydroxy-3-(5-nitrofuran-2-yl)propanenitrile, with its unique chemical properties and diverse functional groups, continues to be a subject of intense research across multiple disciplines. As new applications emerge and synthetic methodologies advance, this compound is poised to play an increasingly important role in both academic and industrial settings.